An In-depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid: Synthesis, Properties, and Therapeutic Potential
An In-depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid: Synthesis, Properties, and Therapeutic Potential
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a comprehensive technical overview of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a heterocyclic compound featuring the s-triazine core. While specific experimental data for this exact molecule is limited in publicly accessible literature, this document synthesizes information from closely related analogues to present its core properties, a plausible synthetic route, and its potential within medicinal chemistry and drug development. The 1,3,5-triazine scaffold is a well-established pharmacophore known for a wide array of biological activities, making this compound a molecule of significant interest.
Molecular Profile and Physicochemical Properties
2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS No. 89180-20-1) is a derivative of melamine, substituted with an acetic acid group.[1] This structure combines the rigid, nitrogen-rich triazine ring, known for its ability to form multiple hydrogen bonds, with a flexible carboxylic acid side chain, which can participate in ionic interactions and further hydrogen bonding. These features are critical for its potential interactions with biological targets.
Chemical Structure and Identifiers
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IUPAC Name: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid
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CAS Number: 89180-20-1[1]
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Molecular Formula: C₅H₇N₅O₂[1]
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Molecular Weight: 169.14 g/mol [1]
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SMILES: C(C1=NC(=NC(=N1)N)N)C(=O)O[1]
Predicted Physicochemical Properties
The following properties have been computationally predicted and provide a baseline for understanding the molecule's behavior in biological and chemical systems. These values are crucial for initial assessments in drug design, such as predicting absorption, distribution, metabolism, and excretion (ADME) profiles.
| Property | Value | Source |
| Topological Polar Surface Area (TPSA) | 128.01 Ų | [1] |
| LogP (Octanol-Water Partition Coeff.) | -1.3369 | [1] |
| Hydrogen Bond Donors | 3 | [1] |
| Hydrogen Bond Acceptors | 6 | [1] |
| Rotatable Bonds | 2 | [1] |
The low LogP value suggests high hydrophilicity, indicating that the compound is likely to be soluble in aqueous media but may have limited passive diffusion across biological membranes. The high TPSA further supports its polar nature.
Synthesis and Chemical Logic
Proposed Synthetic Pathway
A logical approach involves a two-step nucleophilic substitution followed by hydrolysis. The first step would be the substitution of one chlorine atom with a malonic ester carbanion, followed by the substitution of the remaining two chlorines with ammonia. The final step would be the hydrolysis and decarboxylation of the malonic ester to yield the desired acetic acid moiety.
Caption: Proposed synthetic workflow for the target compound.
Detailed Experimental Protocol (Proposed)
This protocol is a hypothetical, yet chemically sound, procedure based on standard laboratory practices for triazine chemistry.
Step 1: Synthesis of Diethyl 2-(4,6-dichloro-1,3,5-triazin-2-yl)malonate
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To a stirred solution of diethyl malonate (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.
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Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour to ensure complete formation of the enolate.
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In a separate flask, dissolve 2,4,6-trichloro-1,3,5-triazine (1.0 eq) in anhydrous THF.
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Cool the enolate solution back to 0 °C and add the solution of cyanuric chloride dropwise over 30 minutes.
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Let the reaction mixture stir at 0 °C for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).
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Extract the product with ethyl acetate. The combined organic layers should be washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.
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Purify the crude product by column chromatography on silica gel.
Step 2: Synthesis of Diethyl 2-(4,6-diamino-1,3,5-triazin-2-yl)malonate
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Dissolve the purified dichloro-intermediate (1.0 eq) in a suitable solvent such as 1,4-dioxane or THF.
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Add an excess of concentrated aqueous ammonia (e.g., 10-20 eq).
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Heat the mixture in a sealed pressure vessel at a temperature between 80-120 °C for 12-24 hours. The progress of the reaction should be monitored by TLC or LC-MS.
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After cooling to room temperature, the solvent is removed under reduced pressure. The resulting solid can be triturated with water or a suitable organic solvent to remove excess ammonia and salts.
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The solid product can be collected by filtration and dried. Further purification may be achieved by recrystallization.
Step 3: Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid
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Suspend the diamino-malonate intermediate (1.0 eq) in a solution of aqueous hydrochloric acid (e.g., 6 M HCl).
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Heat the mixture to reflux (approximately 100-110 °C) for 6-12 hours to effect both ester hydrolysis and decarboxylation.
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Monitor the reaction by TLC or LC-MS until the starting material is consumed.
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Cool the reaction mixture in an ice bath. The product may precipitate from the acidic solution.
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Adjust the pH of the solution to near neutral (pH ~6-7) with a base such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) to precipitate the final product if it is soluble in acid.
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Collect the solid by filtration, wash with cold water and then a small amount of cold ethanol or acetone, and dry under vacuum.
Potential Biological Activity and Therapeutic Applications
The 1,3,5-triazine core is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in a multitude of biologically active compounds.[4] Derivatives have shown a wide range of pharmacological activities, including anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory properties.[5][6]
Anticancer Potential
Many diamino-1,3,5-triazine derivatives have been investigated as anticancer agents.[4][5] Their mechanism of action often involves the inhibition of key enzymes in cellular proliferation pathways. For instance, certain substituted triazines act as inhibitors of dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis, similar to the established drug methotrexate. Others have been shown to inhibit kinases involved in cell signaling pathways like PI3K/mTOR.[5] A study on 4,6-diamino-1,3,5-triazine-2-carbohydrazides demonstrated low micromolar IC₅₀ values against human breast cancer cell lines (MDA-MB-231 and MCF-7).[7] The presence of the acetic acid group in our target molecule introduces a potential binding site for interaction with amino acid residues in enzyme active sites, making it a prime candidate for evaluation as an enzyme inhibitor.
Antifungal and Antibacterial Activity
Substituted s-triazine derivatives have been reported to possess significant antimicrobial properties. A recent study highlighted a series of 4,6-disubstituted s-triazin-2-yl amino acid derivatives that exhibited potent antifungal activity against Candida albicans, with some compounds showing higher efficacy than the standard drug clotrimazole.[7] The proposed mechanism for these compounds was the inhibition of N-myristoyltransferase (NMT), an enzyme essential for fungal viability.[7] Given the structural similarity, 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid is a strong candidate for antifungal screening. Additionally, the triazine core is a known component in compounds with antibacterial activity, suggesting this molecule may also warrant investigation against bacterial pathogens.[8]
Characterization and Analytical Methods
Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques would be employed.
Spectroscopic Analysis (Expected Results)
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¹H NMR (Proton NMR): In a suitable solvent like DMSO-d₆, one would expect to see a singlet for the methylene protons (–CH₂–) of the acetic acid group, likely in the range of 3.0-4.0 ppm. The amine protons (–NH₂) would likely appear as a broad singlet, and its chemical shift would be concentration and solvent-dependent. The carboxylic acid proton (–COOH) would appear as a very broad singlet at a downfield chemical shift (>10 ppm).
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¹³C NMR (Carbon NMR): Distinct signals would be expected for the triazine ring carbons (typically in the 160-170 ppm region), the carbonyl carbon of the carboxylic acid (~170-180 ppm), and the methylene carbon (~30-40 ppm).
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Infrared (IR) Spectroscopy: Characteristic absorption bands would confirm the presence of key functional groups:
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N-H stretching of the amino groups (a pair of bands around 3100-3500 cm⁻¹).
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C=O stretching of the carboxylic acid (around 1700-1725 cm⁻¹).
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Broad O-H stretching from the carboxylic acid (2500-3300 cm⁻¹).
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C=N stretching of the triazine ring (around 1500-1600 cm⁻¹).
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula by providing a highly accurate mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺ or [M-H]⁻.
Purity Assessment
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High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for assessing the purity of a final compound. Using a suitable column (e.g., C18) and mobile phase, the purity can be quantified by the area of the product peak relative to the total peak area.
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Melting Point (mp): A sharp melting point range is indicative of a pure crystalline solid. For related diamino-s-triazine structures, melting points are often high, sometimes exceeding 300 °C.
Protocol for In Vitro Anticancer Activity Screening
To evaluate the therapeutic potential of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a standard cell viability assay is the first crucial step.
MTT Cell Viability Assay
This colorimetric assay measures the metabolic activity of cells and is widely used to assess cytotoxicity of potential medicinal agents.
Caption: Workflow for the MTT cell viability assay.
Methodology:
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Cell Culture: Culture a relevant human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics at 37 °C in a humidified 5% CO₂ incubator.
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Seeding: Trypsinize and count the cells. Seed the cells into 96-well microtiter plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.
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Treatment: Prepare a stock solution of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid in a suitable solvent (e.g., DMSO or sterile PBS, depending on solubility). Perform serial dilutions to obtain a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add the compound dilutions to the wells. Include vehicle-only controls and untreated controls.
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Incubation: Incubate the treated plates for 48 or 72 hours.
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Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.
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Solubilization: Carefully remove the media and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.
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Measurement: Read the absorbance of the plates on a microplate reader at a wavelength of 570 nm.
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Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound required to inhibit cell growth by 50%.
Conclusion and Future Directions
2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid represents a molecule of high interest for chemical and biological exploration. Its structure, built upon the versatile s-triazine scaffold, suggests significant potential for forming targeted interactions with biomolecules. Drawing from the extensive research on related diamino-triazine derivatives, this compound is a promising candidate for screening as an anticancer and antimicrobial agent. The proposed synthetic route provides a clear and feasible path to obtaining the material for such studies. Future research should focus on the successful synthesis and purification of the compound, followed by thorough spectroscopic characterization. Subsequent in-depth biological evaluation, starting with broad screening and progressing to mechanism-of-action studies for any confirmed activities, will be crucial in uncovering the full therapeutic potential of this intriguing molecule.
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